Cas no 900005-37-0 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide
• CAS No: 900005-37-0
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5493848
• Update Time: 2025-10-31

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methoxyphenyl]-3-methyl-
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide

• Inchi： 1S/C18H20N2O4S/c1-13-5-3-6-14(11-13)18(21)19-16-12-15(7-8-17(16)24-2)20-9-4-10-25(20,22)23/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,19,21)
• InChI Key： VTSYAEMXAWRIEL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)(=O)C1=CC=CC(C)=C1

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide (CAS No. 900005-37-0): An Overview of a Promising Compound in Medicinal Chemistry

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide (CAS No. 900005-37-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide is characterized by a thiazolidinedione ring system linked to a substituted benzamide moiety. The presence of the thiazolidinedione ring imparts significant biological activity to the molecule, while the methoxy and methyl substituents on the phenyl and benzamide groups contribute to its pharmacological profile. The thiazolidinedione ring is a key structural feature that has been extensively studied for its ability to modulate various biological processes.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide. One such method involves the condensation of 5-aminothiazolidine with 2-methoxybenzoic acid followed by acylation with 3-methylbenzoyl chloride. This multi-step process yields high-purity product with good yields, making it suitable for both laboratory-scale and industrial production.

In terms of biological activity, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide has shown promising results in various preclinical studies. Research has demonstrated its potent anti-inflammatory effects through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have highlighted its potential as an anti-diabetic agent by improving insulin sensitivity and glucose metabolism in animal models. These findings suggest that this compound could be a valuable candidate for the treatment of inflammatory diseases and type 2 diabetes.

Moreover, recent studies have explored the anti-cancer properties of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide. Preclinical data indicate that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-kB and MAPK pathways, which are frequently dysregulated in various types of cancer. These findings open up new avenues for its potential use as a chemotherapeutic agent.

The pharmacokinetic properties of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through urine. These characteristics make it a suitable candidate for further clinical development.

In conclusion, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methylbenzamide (CAS No. 900005-37-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.